Magnesium trisilicate
Overview
Description
Magnesium trisilicate is an inorganic compound with the chemical formula Mg2O8Si3. It is commonly used as an antacid to relieve symptoms of indigestion and heartburn. This compound is also utilized as a food additive to absorb fatty acids and extract impurities formed during the frying of edible oils .
Mechanism of Action
Target of Action
Magnesium trisilicate primarily targets the stomach acid in the gastrointestinal tract . It is used as an antacid for the symptomatic treatment of peptic ulcers .
Mode of Action
This compound works by increasing the pH of gastric juice via a neutralization reaction . This compound also precipitates colloidal silica, which can coat the gastrointestinal mucosa, conferring further protection .
Biochemical Pathways
Magnesium is an essential nutrient with many biochemical and physiological functions. It acts as a co-factor in more than 300 enzymatic reactions involving energy metabolism and nucleic acid synthesis . It is also involved in several processes including hormone receptor binding, gating of calcium channels, transmembrane ion flux, and regulation of adenylate cyclase .
Pharmacokinetics
The pharmacokinetics of this compound involve its excretion. Approximately 30% of this compound is excreted through urine, while the remaining 70% is excreted through feces .
Result of Action
The result of this compound’s action is the relief of hyperacidity symptoms . By neutralizing excess stomach acid, it reduces symptoms of heartburn, indigestion, and gastroesophageal reflux disease (GERD) .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, dietary intake can affect the body’s magnesium levels. Rich sources of magnesium in the diet include cereals and legumes . The processing of cereals may lead to marked depletion of inherent magnesium, leaving only 3–28% of the original content . Therefore, dietary habits and food processing methods can significantly influence the effectiveness of this compound.
Preparation Methods
Synthetic Routes and Reaction Conditions
Magnesium trisilicate can be synthesized by reacting a soluble magnesium salt, such as magnesium sulfate, with sodium silicate in an aqueous alkaline medium. The reaction is typically carried out at room temperature, and the resulting precipitate is filtered, washed, and dried to obtain the final product .
Industrial Production Methods
In industrial settings, this compound is produced using a continuous process. This involves continuously adding an aqueous alkali metal silicate solution to a solution of a soluble magnesium salt. The reaction mixture is maintained in an alkaline medium to ensure the formation of this compound with desirable physical properties .
Chemical Reactions Analysis
Types of Reactions
Magnesium trisilicate primarily undergoes neutralization reactions due to its antacid properties. It reacts with hydrochloric acid in the stomach to form magnesium chloride and silicic acid, which helps neutralize excess stomach acid .
Common Reagents and Conditions
Hydrochloric Acid (HCl): Used in neutralization reactions.
Sodium Silicate (Na2SiO3): Used in the synthesis of this compound.
Magnesium Sulfate (MgSO4): A common magnesium salt used in the synthesis
Major Products Formed
Magnesium Chloride (MgCl2): Formed during the neutralization reaction with hydrochloric acid.
Silicic Acid (H4SiO4): Another product of the neutralization reaction.
Scientific Research Applications
Magnesium trisilicate has a wide range of applications in scientific research:
Chemistry: Used as a reagent in various chemical reactions and as a catalyst in certain processes.
Biology: Studied for its potential effects on cellular processes and its role in neutralizing stomach acid.
Medicine: Widely used as an antacid for the treatment of peptic ulcers, indigestion, and heartburn.
Comparison with Similar Compounds
Similar Compounds
Aluminum Hydroxide (Al(OH)3): Another common antacid used to neutralize stomach acid.
Calcium Carbonate (CaCO3): Used as an antacid and calcium supplement.
Sodium Bicarbonate (NaHCO3): A fast-acting antacid that neutralizes stomach acid
Uniqueness
Magnesium trisilicate is unique due to its dual action of neutralizing stomach acid and providing a protective coating to the gastrointestinal mucosa. This makes it particularly effective for long-lasting relief from indigestion and heartburn .
Properties
IUPAC Name |
dimagnesium;dioxido-bis[[oxido(oxo)silyl]oxy]silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Mg.O8Si3/c;;1-9(2)7-11(5,6)8-10(3)4/q2*+2;-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXGAKHNRMVGRPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Si](=O)O[Si]([O-])([O-])O[Si](=O)[O-].[Mg+2].[Mg+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Mg2O8Si3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50904706 | |
Record name | Magnesium trisilicate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50904706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.86 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Fine, white powder, free from grittiness, Odorless slightly hygroscopic solid; [Merck Index] White odorless powder; [MSDSonline] | |
Record name | MAGNESIUM TRISILICATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Magnesium trisilicate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/5898 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
Insoluble in water and alcohol | |
Record name | MAGNESIUM TRISILICATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/589 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Mechanism of Action |
The gelatinous silicon dioxide, formed by the reaction of magnesium trisilicate with gastric contents is said to protect ulcerated mucosal surfaces and favor healing., THE GELATINOUS SILICON DIOXIDE, FORMED BY THE REACTION OF MAGNESIUM TRISILICATE WITH GASTRIC CONTENTS IS SAID TO PROTECT ULCERATED MUCOSAL SURFACES AND FAVOR HEALING., MAGNESIUM TRISILICATE HAS A SLOW ONSET OF NEUTRALIZING ACTION; IN 0.1 N HYDROCHLORIC ACID LESS THAN 30% REACTS WITHIN 1ST 15 MIN LESS THAN 60% IN 1ST HR. ... 1 G OF POWDER WILL NEUTRALIZE 1 MEQ OF ACID IN HUMANS. 2 G/HR IS INSUFFICIENT TO RAISE...GASTRIC PH ABOVE 2.5. | |
Record name | Magnesium trisilicate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09281 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | MAGNESIUM TRISILICATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/589 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Fine, white powder, free from grittiness, Slightly hygroscopic powder | |
CAS No. |
14987-04-3 | |
Record name | Magnesium trisilicate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09281 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Magnesium silicon oxide (Mg2Si3O8) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Magnesium trisilicate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50904706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimagnesium trisilicon octaoxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.509 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | MAGNESIUM TRISILICATE ANHYDROUS | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FML8G1U0Y3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | MAGNESIUM TRISILICATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/589 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.